5-formyl-2-methoxyphenyl 4-chloro-2-nitrobenzoate

• IUPAC Name: (5-formyl-2-methoxyphenyl) 4-chloro-2-nitrobenzoate
• InChI: InChI=1S/C15H10ClNO6/c1-22-13-5-2-9(8-18)6-14(13)23-15(19)11-4-3-10(16)7-12(11)17(20)21/h2-8H,1H3
• InChI Key: UVCPTROLKVQHND-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=O)OC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-]
• Molecular Formula: C15H10ClNO6
• Molecular Weight: 335.69 g/mol

Description

5-formyl-2-methoxyphenyl 4-chloro-2-nitrobenzoate, commonly known as FMCNB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. FMCNB is a nitroaromatic compound that possesses unique properties, making it an attractive candidate for various research studies.

Mechanism of Action

The mechanism of action of FMCNB is not fully understood, but it is believed to involve the inhibition of specific enzymes that are essential for cell growth and division. FMCNB has been shown to induce apoptosis, which is a programmed cell death process that is essential for the removal of damaged or unwanted cells.
Biochemical and Physiological Effects:
FMCNB has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that FMCNB inhibits the growth of cancer cells and induces apoptosis. FMCNB has also been shown to have antifungal and antibacterial properties. In vivo studies have shown that FMCNB has a low toxicity profile and does not cause significant adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of FMCNB is its versatility. It can be used in various research studies due to its unique properties. FMCNB is also relatively easy to synthesize, making it accessible to researchers. However, one of the limitations of FMCNB is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on FMCNB. One potential direction is the development of new materials using FMCNB as a building block. Another direction is the development of new anticancer agents based on the structure of FMCNB. Additionally, further studies are needed to fully understand the mechanism of action of FMCNB and its potential applications in various fields.

Synthesis Methods

The synthesis of FMCNB involves the reaction of 5-formyl-2-methoxyphenol and 4-chloro-2-nitrobenzoyl chloride in the presence of a catalyst. The reaction takes place under specific conditions, and the yield is optimized by controlling the reaction parameters.

Scientific Research Applications

FMCNB has been studied extensively for its potential applications in various fields. In the field of materials science, FMCNB has been used to synthesize new materials with unique properties. In the field of medicinal chemistry, FMCNB has been studied for its potential use as an anticancer agent. FMCNB has also been studied for its potential use in the field of agriculture as a pesticide.